Cas no 943102-57-6 (1-2-(4-tert-butylphenoxy)acetyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1-2-(4-tert-butylphenoxy)acetyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 943102-57-6
• MF: C₂₁H₃₁N₃O₄S
• MW: 421.553544282913
• CID: 6295318
• PubChem ID: 18565365
• Update Time: 2025-08-05

1-2-(4-tert-butylphenoxy)acetyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-tert-butylphenoxy)acetyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• 1-[2-(4-tert-butylphenoxy)acetyl]-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• F2065-0476
• AKOS002281889
• 1-[2-(4-tert-butylphenoxy)acetyl]-N,N-diethyl-3,5-dimethylpyrazole-4-sulfonamide
• 943102-57-6
• 1-{4-[(diethylamino)sulfonyl]-3,5-dimethylpyrazolyl}-2-[4-(tert-butyl)phenoxy] ethan-1-one
• 1-(2-(4-(tert-butyl)phenoxy)acetyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C21H31N3O4S/c1-8-23(9-2)29(26,27)20-15(3)22-24(16(20)4)19(25)14-28-18-12-10-17(11-13-18)21(5,6)7/h10-13H,8-9,14H2,1-7H3
• InChI Key： IYOJLOBLZUFRQT-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C(COC2C=CC(=CC=2)C(C)(C)C)=O)C=1C)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 421.20352765g/mol
• Monoisotopic Mass: 421.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 89.9Ų

Additional information on 1-2-(4-tert-butylphenoxy)acetyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide

Compound CAS No. 943102-57-6: A Comprehensive Overview

The compound with CAS No. 943102-57-6, known as 1-2-(4-tert-butylphenoxy)acetyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemistry and pharmaceutical research. This compound is notable for its complex structure, which combines a pyrazole ring with various substituents, including a sulfonamide group and a phenoxyacetyl moiety. The presence of these functional groups contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel agrochemicals, particularly as fungicides and herbicides. The sulfonamide group in this compound is known to enhance bioavailability and stability, making it a promising candidate for agricultural applications. Additionally, the phenoxyacetyl moiety is associated with improved solubility and target specificity, which are critical factors in pesticide design.

One of the most recent breakthroughs involving this compound involves its use in combating fungal infections in crops. Researchers have demonstrated that 1H-pyrazole derivatives can effectively inhibit the growth of pathogenic fungi without causing harm to the host plants. This finding has significant implications for sustainable agriculture, as it offers a potential alternative to traditional chemical fungicides that often have negative environmental impacts.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of the phenoxyacetyl intermediate, followed by its coupling with the pyrazole ring under specific conditions. The final step involves the introduction of the sulfonamide group, which is crucial for achieving the desired biological activity.

From an environmental standpoint, there has been growing interest in understanding the fate and behavior of this compound in natural ecosystems. Preliminary studies suggest that it undergoes rapid degradation under sunlight exposure, reducing its persistence in soil and water systems. This characteristic aligns with current trends toward developing eco-friendly agrochemicals that minimize ecological disruption.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various fungal enzymes. These computational models have provided valuable insights into its mechanism of action, particularly its ability to inhibit key enzymes involved in fungal metabolism.

In conclusion, CAS No. 943102-57-6 represents a cutting-edge chemical entity with vast potential in agricultural and pharmaceutical applications. Its unique structure and favorable properties make it a subject of intense research interest. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing sustainable agricultural practices and therapeutic interventions.